Cas no 78071-34-8 (4-cyanothiophene-3-carboxylic acid)

4-cyanothiophene-3-carboxylic acid structure

78071-34-8 structure

Product Name:4-cyanothiophene-3-carboxylic acid

CAS No:78071-34-8

MF:C₆H₃NO₂S

MW:153.158519983292

MDL:MFCD01859850

CID:551459

PubChem ID:45084780

Update Time:2025-04-19

4-cyanothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxylicacid, 4-cyano-
- 4-Cyanothiophene-3-carboxylicacid
- 3-Thiophenecarboxylicacid,4-cyano-(9CI)
- MFCD01859850
- 78071-34-8
- DTXSID10665700
- CS-0215101
- EN300-222101
- AT16775
- 4-cyanothiophene-3-carboxylic acid
- AKOS006275970
- 4-Cyano-thiophene-3-carboxylic acid
- Z1198158834
- MDL： MFCD01859850
- Inchi： 1S/C6H3NO2S/c7-1-4-2-10-3-5(4)6(8)9/h2-3H,(H,8,9)
- InChI Key： CGTPGBPWMGOBEY-UHFFFAOYSA-N
- SMILES： S1C=C(C#N)C(C(=O)O)=C1

Computed Properties

Exact Mass: 152.98849
Monoisotopic Mass: 152.988
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 89.3A^2
XLogP3: 0.8

Experimental Properties

PSA: 61.09

4-cyanothiophene-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B182640-2.5mg	4-cyanothiophene-3-carboxylic acid	78071-34-8		2.5mg	$ 50.00	2022-06-07
TRC	B182640-5mg	4-cyanothiophene-3-carboxylic acid	78071-34-8		5mg	$ 70.00	2022-06-07
TRC	B182640-25mg	4-cyanothiophene-3-carboxylic acid	78071-34-8		25mg	$ 295.00	2022-06-07
abcr	AB294928-1 g	4-Cyano-thiophene-3-carboxylic acid; 98%	78071-34-8		1g	€695.00	2023-04-26
Enamine	EN300-222101-0.05g	4-cyanothiophene-3-carboxylic acid	78071-34-8	95%	0.05g	$347.0	2023-09-16
Enamine	EN300-222101-0.1g	4-cyanothiophene-3-carboxylic acid	78071-34-8	95%	0.1g	$518.0	2023-09-16
Enamine	EN300-222101-0.25g	4-cyanothiophene-3-carboxylic acid	78071-34-8	95%	0.25g	$743.0	2023-09-16
Enamine	EN300-222101-0.5g	4-cyanothiophene-3-carboxylic acid	78071-34-8	95%	0.5g	$1170.0	2023-09-16
Enamine	EN300-222101-1.0g	4-cyanothiophene-3-carboxylic acid	78071-34-8	95%	1g	$1500.0	2023-05-20
Enamine	EN300-222101-2.5g	4-cyanothiophene-3-carboxylic acid	78071-34-8	95%	2.5g	$2940.0	2023-09-16

4-cyanothiophene-3-carboxylic acid Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Related Categories

78071-34-8 (4-cyanothiophene-3-carboxylic acid) Related Products

Recommended suppliers

Shaanxi pure crystal photoelectric technology co. LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Shaanxi pure crystal photoelectric technology co. LTD

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Aoguang Biotechnology Co., Ltd

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Amadis Chemical Company Limited

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

SHOCHEM(SHANGHAI) CO.,lTD